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Compound of Interest

Compound Name: Ipenoxazone Hydrochloride

Cat. No.: B1253530 Get Quote

Despite a comprehensive search of scientific literature, patent databases, and clinical trial

registries, detailed information regarding the discovery, history, and mechanism of action of

Ipenoxazone Hydrochloride remains elusive. This suggests that the compound may be a

relatively obscure entity within the landscape of pharmaceutical research and development,

potentially representing a candidate that did not advance significantly beyond initial synthesis

or preclinical evaluation.

Publicly available chemical databases provide foundational information about Ipenoxazone
Hydrochloride, identifying it as a 2-oxazolidinone derivative with the chemical name

(4S,5R)-3-[3-(azepan-1-yl)propyl]-4-(2-methylpropyl)-5-phenyl-1,3-oxazolidin-2-

one;hydrochloride. Its molecular formula is C22H35ClN2O2 and it has a molecular weight of

395.0 g/mol .

Below is a summary of the available chemical data:

Chemical and Physical Properties of Ipenoxazone
Hydrochloride
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Property Value Source

Molecular Formula C22H35ClN2O2 PubChem

Molecular Weight 395.0 g/mol PubChem

IUPAC Name

(4S,5R)-3-[3-(azepan-1-

yl)propyl]-4-(2-methylpropyl)-5-

phenyl-1,3-oxazolidin-2-

one;hydrochloride

PubChem

InChIKey
WXDRKSLHMGNBSF-

JUDYQFGCSA-N
PubChem

Canonical SMILES
CC(C)C[C@H]1--INVALID-

LINK--C3=CC=CC=C3.Cl
PubChem

The lack of published research papers, patents, or clinical trial information prevents the

construction of a detailed historical narrative or an in-depth technical guide as requested. Key

aspects such as the originating research group, the synthetic pathway, the intended therapeutic

target, and the outcomes of any pharmacological studies are not documented in accessible

sources.

For a compound to have a discoverable history and a well-understood mechanism of action, it

typically would have progressed through several stages of research and development, each

generating public-facing documentation. The absence of such a trail for Ipenoxazone
Hydrochloride suggests several possibilities:

Early-Stage Discontinuation: The compound may have been synthesized as part of a larger

chemical library but showed no promising activity in initial screenings, leading to its

abandonment.

Proprietary Research: The compound may be part of an internal, unpublished research

project within a pharmaceutical company.

Alternative Nomenclature: It is possible that the compound is more widely known under a

different, unlisted codename or trivial name.
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Without further information, any discussion of its signaling pathways, experimental workflows,

or logical relationships would be purely speculative. Therefore, the creation of the requested

diagrams is not feasible.

In conclusion, while the basic chemical identity of Ipenoxazone Hydrochloride is established,

its history, discovery, and biological function remain undocumented in the public scientific

domain.

To cite this document: BenchChem. [Ipenoxazone Hydrochloride: An Obscure Molecule with
a Sparse History]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253530#discovery-and-history-of-ipenoxazone-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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